molecular formula C18H25P B8526458 Di-tert-butyl(1-naphthyl)phosphine CAS No. 200352-94-9

Di-tert-butyl(1-naphthyl)phosphine

Cat. No. B8526458
CAS RN: 200352-94-9
M. Wt: 272.4 g/mol
InChI Key: HGKVWUCWXIMWCZ-UHFFFAOYSA-N
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Description

Di-tert-butyl(1-naphthyl)phosphine is a useful research compound. Its molecular formula is C18H25P and its molecular weight is 272.4 g/mol. The purity is usually 95%.
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properties

CAS RN

200352-94-9

Molecular Formula

C18H25P

Molecular Weight

272.4 g/mol

IUPAC Name

ditert-butyl(naphthalen-1-yl)phosphane

InChI

InChI=1S/C18H25P/c1-17(2,3)19(18(4,5)6)16-13-9-11-14-10-7-8-12-15(14)16/h7-13H,1-6H3

InChI Key

HGKVWUCWXIMWCZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)P(C1=CC=CC2=CC=CC=C21)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 ml four-necked flask thoroughly purged with nitrogen, 18.1 g (0.1 mol) of di-tert-butylphosphinous chloride, 0.20 g (0.002 mol (corresponding to 2% by mol)) of copper(I) chloride, 20 ml of tetrahydrofuran and 20 ml of toluene were placed. To the contents of the flask, a Grignard reagent solution previously prepared from 24.8 g (0.12 mol) of 1-bromonaphthalene and 3.5 g (0.14 mol) of metallic magnesium in 180 ml of tetrahydrofuran was dropwise added over a period of 1 hour with maintaining the temperature at 25° C. to 30° C. After the dropwise addition was completed, stirring was conducted at 65° C. for 3 hours. After the temperature of the reaction solution was returned to room temperature, disappearance of di-tert-butylphosphinous chloride was confirmed by gas chromatography. Thereafter, 30 ml of toluene and 30 ml of a 5% sulfuric acid aqueous solution were added to the reaction solution to perform liquid separation. Then, the organic layer was washed with water and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain an oily substance. The oily substance was recrystallized from 150 ml of methanol to obtain 23.6 g (purity: 98.5%) of the aimed di-tert-butyl(1-naphthyl)phosphine as white crystals. The yield was 85.4%. Melting point: 95-97° C.
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